N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide

• IUPAC Name: N-(2,4-dioxo-1H-pyrimidin-5-yl)-2-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C12H10N4O5/c17-10(14-9-6-13-12(19)15-11(9)18)5-7-1-3-8(4-2-7)16(20)21/h1-4,6H,5H2,(H,14,17)(H2,13,15,18,19)
• InChI Key: UGYROFUWSPCOFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CNC(=O)NC2=O)[N+](=O)[O-]
• Molecular Formula: C12H10N4O5
• Molecular Weight: 290.23 g/mol

Description

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide, also known as DNPH, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DNPH is a yellow crystalline solid that is soluble in organic solvents and has been widely used in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide involves the reaction of its carbonyl group with the carbonyl group of the target molecule, forming a stable adduct. This reaction is known as the N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide method and is widely used to detect and quantify carbonyl groups in various biological samples.
Biochemical and Physiological Effects:
N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide has been shown to have various biochemical and physiological effects. It has been used to study oxidative stress, protein carbonylation, and lipid peroxidation in various biological systems. N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide has also been used to study the effects of environmental pollutants on oxidative stress and protein carbonylation.

Advantages and Limitations for Lab Experiments

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide has several advantages as a research tool. It is relatively easy to synthesize and can be easily detected and quantified by various analytical techniques. However, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide has some limitations. It can react with other compounds in biological samples, leading to false-positive results. Additionally, N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide can be toxic at high concentrations, which can affect the results of experiments.

Future Directions

The use of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide in scientific research is expected to continue to grow in the future. Some possible future directions include the development of new analytical techniques for detecting and quantifying N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide adducts, the use of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide in the study of protein carbonylation and oxidative stress in various disease states, and the development of new N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide derivatives with improved properties. Additionally, the use of N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide in environmental monitoring and toxicology studies is expected to increase in the future.

Synthesis Methods

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide can be synthesized through a multi-step process involving the reaction of 4-nitroaniline and ethyl acetoacetate to produce 2-(4-nitrophenyl)-3-oxobutanoic acid ethyl ester. This intermediate is then reacted with urea to produce N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide.

Scientific Research Applications

N-(2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-2-(4-nitrophenyl)acetamide has been extensively used in scientific research due to its ability to react with carbonyl groups in proteins, nucleic acids, and lipids. This reaction forms a stable adduct that can be easily detected and quantified by various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS).